molecular formula C23H20N4O3S B2744288 1-(2-methoxybenzyl)-3-(phenylsulfonyl)-2,3-dihydro-1H-imidazo[4,5-b]quinoxaline CAS No. 845989-07-3

1-(2-methoxybenzyl)-3-(phenylsulfonyl)-2,3-dihydro-1H-imidazo[4,5-b]quinoxaline

Cat. No.: B2744288
CAS No.: 845989-07-3
M. Wt: 432.5
InChI Key: IFCXTEDHOXGCCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a derivative of imidazo[4,5-b]quinoxaline, which is a type of heterocyclic compound. The molecule contains a methoxybenzyl group (an aromatic ring with a methoxy and a benzyl substituent) and a phenylsulfonyl group (a phenyl ring bonded to a sulfonyl group). These groups could potentially influence the compound’s reactivity and properties .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the methoxybenzyl and phenylsulfonyl groups), a sulfonyl group (SO2), and a nitrogen-containing heterocycle (from the imidazo[4,5-b]quinoxaline part) .


Chemical Reactions Analysis

The reactivity of this compound could be influenced by the electron-donating methoxy group, the electron-withdrawing sulfonyl group, and the presence of nitrogen in the heterocyclic ring. For example, the compound might undergo electrophilic aromatic substitution at the methoxybenzyl group .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar sulfonyl group and the aromatic rings could impact the compound’s solubility, boiling point, and melting point .

Future Directions

The future research directions would depend on the properties and potential applications of this compound. For example, if the compound shows promising biological activity, future research could focus on optimizing its structure for better efficacy .

Properties

IUPAC Name

3-(benzenesulfonyl)-1-[(2-methoxyphenyl)methyl]-2H-imidazo[4,5-b]quinoxaline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20N4O3S/c1-30-21-14-8-5-9-17(21)15-26-16-27(31(28,29)18-10-3-2-4-11-18)23-22(26)24-19-12-6-7-13-20(19)25-23/h2-14H,15-16H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IFCXTEDHOXGCCG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1CN2CN(C3=NC4=CC=CC=C4N=C32)S(=O)(=O)C5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

432.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.